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Compound of Interest

Compound Name: Cridanimod

Cat. No.: B1669612

For Immediate Implementation: Essential Safety and Handling Protocols for Cridanimod

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Cridanimod. Given the conflicting safety information
available, a conservative approach to personal protective equipment (PPE) and handling
procedures is strongly advised to ensure the highest level of safety. While one Safety Data
Sheet (SDS) for Cridanimod sodium salt indicates it is not classified as hazardous, PubChem
lists GHS classifications for Cridanimod as causing skin irritation, serious eye irritation, and
respiratory irritation. Therefore, it is prudent to handle this compound as a potentially
hazardous substance.

Recommended Personal Protective Equipment
(PPE)

When handling Cridanimod, particularly in its powdered form, the following PPE is essential to
minimize exposure risk.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile
gloves tested for
chemotherapy drug resistance
(ASTM D6978).

Protects against skin contact.
Double-gloving provides an
extra layer of protection in
case of a tear or puncture in

the outer glove.[1][2]

Eye Protection

Chemical splash goggles or a

full-face shield.

Prevents eye contact with

airborne particles or splashes.

[3]4]

Respiratory Protection

A NIOSH-approved N95
respirator or a higher level of
respiratory protection, such as
a powered air-purifying
respirator (PAPR), especially
when handling powders
outside of a containment

system.[5]

Minimizes the risk of inhaling

fine particles of the compound.

Lab Coat/Gown

A disposable, low-permeability
gown with long sleeves and

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Shoe Covers

Disposable shoe covers.

Prevents the spread of
contamination outside of the

laboratory.

Procedural Guidance: Donning and Doffing PPE

Donning Sequence:

o Shoe Covers: Put on shoe covers before entering the designated handling area.

e Gown: Don the disposable gown, ensuring it is securely fastened.

e Respiratory Protection: Fit-check your N95 respirator or ensure your PAPR is functioning

correctly.
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o Eye Protection: Put on chemical splash goggles or a face shield.

e Gloves: Don the first pair of nitrile gloves, tucking the gown cuffs underneath. Don the
second pair of gloves over the gown cuffs.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves, turning them inside out.

e Gown and Inner Gloves: Remove the gown and the inner pair of gloves simultaneously,
rolling the gown away from the body to contain any contaminants.

e Shoe Covers: Remove shoe covers.

o Eye Protection: Remove eye protection.

o Respiratory Protection: Remove your respirator.

e Hand Hygiene: Wash hands thoroughly with soap and water.

Experimental Workflow for Handling Cridanimod

The following diagram outlines the recommended workflow for safely handling Cridanimod in a
laboratory setting.
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Safe Handling Workflow for Cridanimod

Preparation

Review Safety Data Sheet (SDS)
and Standard Operating Procedures (SOPs)

:

Don appropriate Personal
Protective Equipment (PPE)

Handling
y

Weigh and prepare Cridanimod
in a chemical fume hood or
glove box

,

Perform experimental procedures

Cleanup and Disposal

Decontaminate work surfaces

,

Dispose of waste in designated
hazardous waste containers

:

Doff PPE in the correct sequence

,

Wash hands thoroughly
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Caption: A flowchart illustrating the key steps for the safe handling of Cridanimod, from
preparation to disposal.

Emergency Procedures

Spill Response:

In the event of a Cridanimod spill, immediate and appropriate action is critical to prevent
exposure and contamination.

e Small Spills (<5 mL or 5 g):

Alert others in the immediate area.

[¢]

o

Wearing full PPE, gently cover the spill with absorbent pads for liquids or damp cloths for
powders to avoid generating dust.

o

Clean the area twice with a detergent solution, followed by a rinse with 70% isopropy!
alcohol.

o

Collect all contaminated materials in a designated hazardous waste container.

e Large Spills (>5 mL or 5 g):
o Evacuate the area and restrict access.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.
o Only trained personnel with appropriate respiratory protection should clean up large spills.

A spill kit containing absorbent materials, cleaning solutions, and extra PPE should be readily
available in the laboratory.

Accidental Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.
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» Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.

 Inhalation: Move to fresh air immediately.
e Ingestion: Do not induce vomiting.
In all cases of exposure, seek immediate medical attention and consult the Safety Data Sheet.

Disposal Plan

All waste contaminated with Cridanimod, including empty containers, used PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste.

e Solid Waste: Place in a clearly labeled, sealed container designated for hazardous solid
waste.

e Liquid Waste: Collect in a compatible, sealed, and labeled hazardous liquid waste container.

¢ Sharps: Any sharps contaminated with Cridanimod should be placed in a designated
chemotherapy sharps container.

Follow all institutional, local, and national regulations for the disposal of hazardous waste. Do
not dispose of Cridanimod down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Cridanimod]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1669612#personal-protective-
equipment-for-handling-cridanimod]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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